Cas no 333755-96-7 (Benzyl-(4-ethoxy-benzyl)-amine)

• Product Name: Benzyl-(4-ethoxy-benzyl)-amine
• CAS No: 333755-96-7
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 1071292
• PubChem ID: 787364
• Update Time: 2025-04-20

Benzyl-(4-ethoxy-benzyl)-amine Chemical and Physical Properties

Names and Identifiers

• Benzyl-(4-ethoxy-benzyl)-amine
• Oprea1_783208
• benzyl[(4-ethoxyphenyl)methyl]amine
• SR-01000369019
• Oprea1_318619
• AKOS000225881
• N-[(4-ethoxyphenyl)methyl]-1-phenylmethanamine
• SR-01000369019-1
• 333755-96-7
• DTXSID201261605
• 4-Ethoxy-N-(phenylmethyl)benzenemethanamine
• STL115225
• SB80871
• N-benzyl-1-(4-ethoxyphenyl)methanamine

• MDL： MFCD02579200
• Inchi： 1S/C16H19NO/c1-2-18-16-10-8-15(9-11-16)13-17-12-14-6-4-3-5-7-14/h3-11,17H,2,12-13H2,1H3
• InChI Key： VKFOETOUGVTWQX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)CNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 241.146664230g/mol
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Benzyl-(4-ethoxy-benzyl)-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT